![molecular formula C22H25ClN2O3 B601752 11-Hydroxy Dihydro Loratadine CAS No. 133284-74-9](/img/structure/B601752.png)
11-Hydroxy Dihydro Loratadine
Overview
Description
“11-Hydroxy Dihydro Loratadine” is also known as “11-Hydroxy-N-methyldesloratadine” and is an impurity of Loratadine . Loratadine is a histamine H1 receptor antagonist used to treat allergies . This compound is also known as “8-Chloro-6,11-dihydro-11-[N-ethoxycarbonyl-4-piperidinyl]-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridine” and can be used as a working standard or secondary reference standard .
Synthesis Analysis
The synthesis of Loratadine and its derivatives, including “this compound”, has been studied . The oxidation is likely to occur in the piperidine and cycloheptane rings .
Molecular Structure Analysis
The molecular formula of “this compound” is C22H25ClN2O3 . The average mass is 400.898 Da and the monoisotopic mass is 400.155365 Da .
Chemical Reactions Analysis
The reactive properties of Loratadine have been theoretically investigated using both density functional theory (DFT) calculations and molecular dynamics (MD) simulations . N24 atom of pyridine ring and oxygen atom O1 were identified with nucleophilic nature .
Physical and Chemical Properties Analysis
The physical state of “this compound” is solid . It has a melting point of >52°C . The solubility is slightly in chloroform .
Scientific Research Applications
Metabolite Transformation and Analysis
Microbial Biotransformation : Fungi like Cunninghamella elegans and Aspergillus niger have been used to biotransform loratadine into metabolites like desloratadine, dihydroxy desloratadine, and desethoxy loratadine. This process highlights the potential for producing medically active substances from loratadine through microbial action (Keerthana & Vidyavathi, 2018).
Impurity Profile Study : Studies have identified impurities in loratadine bulk drug, isolated through high-performance liquid chromatography. This helps in understanding the purity and composition of loratadine preparations (Reddy et al., 2003).
Pharmacokinetics and Tissue Distribution : Research on loratadine and its metabolites like desloratadine has revealed their distribution across various tissues, including the liver, spleen, and thymus. Such studies are crucial for understanding the drug's interaction with the body (Zhang et al., 2020).
Drug Interaction and Binding Studies
Binding with Human Serum Proteins : Loratadine's interaction with human serum alpha 1-acid glycoprotein has been studied using spectroscopy and molecular docking, revealing insights into how loratadine binds with proteins in the human body (Almutairi et al., 2021).
Inflammatory Pathway Suppression : Loratadine has been shown to exhibit anti-inflammatory activity by inhibiting the NF-kB pathway, a finding that suggests potential uses beyond its antihistamine properties (Hunto et al., 2020).
Suppression of AP-1 Pathway : Further studies reveal loratadine's ability to suppress the AP-1 pathway, highlighting its potential as an anti-inflammatory drug. This can lead to new therapeutic applications for loratadine (Jang et al., 2022).
Drug Formulation and Enhancement
Nanocrystal Tablet Development : Research into developing loratadine nanocrystal tablets aims to enhance its solubility and oral bioavailability, a key step for improving its therapeutic efficiency (Li et al., 2021).
Cocrystal Synthesis : The synthesis of loratadine multi-component crystalline phases with oxalic acid has shown increased solubility and dissolution rate, essential for better drug delivery and efficacy (Liang et al., 2020).
Fast Dissolving Oral Film Formulation : Fast dissolving oral films of loratadine have been developed for immediate action, showcasing an innovative approach to drug delivery and patient compliance (Linku & Sijimol, 2018).
Mechanism of Action
Target of Action
11-Hydroxy Dihydro Loratadine, also known as Loratadine EP Impurity A, is a metabolite of Loratadine . Loratadine is a second-generation antihistamine used to manage symptoms of allergic rhinitis . The primary targets of Loratadine are peripheral H1 receptors .
Mode of Action
Like other second-generation antihistamines, Loratadine is selective for peripheral H1 receptors . These qualities result in a lack of CNS depressant effects such as drowsiness, sedation, and impaired psychomotor function .
Biochemical Pathways
It is known that loratadine and its metabolites inhibit the binding of pyrilamine to rat brain h1 receptors . This suggests that this compound may have similar effects.
Pharmacokinetics
Loratadine and its major metabolite, desloratadine, are known to be extensively metabolized by decarboethoxylation and subsequent oxidation and conjugation with glucuronic acid in vivo .
Result of Action
The action of loratadine results in the management of symptoms of allergic rhinitis . Given that this compound is a metabolite of Loratadine, it may contribute to these effects.
Action Environment
It is known that pharmaceutical care products, including antihistamines like loratadine, have been detected in waters throughout the world and their increasing environmental pollution is one of the greatest concerns of the scientific community . This suggests that the action, efficacy, and stability of this compound could potentially be influenced by environmental factors.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
11-Hydroxy Dihydro Loratadine plays a crucial role in biochemical reactions as a metabolite of Loratadine. It interacts with several enzymes, including cytochrome P450 isoforms such as CYP3A4 and CYP2D6, which are responsible for its formation from Loratadine . These interactions involve the hydroxylation of Loratadine, leading to the production of this compound. Additionally, this compound may interact with other biomolecules, including proteins and receptors, influencing various biochemical pathways.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, particularly those involving histamine receptors. By interacting with these receptors, this compound can modulate gene expression and cellular metabolism. For example, it has been observed to inhibit melanogenesis in human melanocytes by downregulating microphthalmia-associated transcription factor and tyrosinase, thereby affecting melanin production .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to histamine receptors, particularly H1 receptors, and inhibits their activity. This inhibition leads to a decrease in histamine-mediated responses, such as allergic reactions. Additionally, this compound can modulate the activity of enzymes involved in melanin production, further influencing cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its degradation products can have different biological activities. Long-term exposure to this compound in in vitro and in vivo studies has revealed its potential to modulate cellular functions over extended periods .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits its intended antihistaminic effects, reducing allergic reactions without significant adverse effects. At higher doses, this compound can cause toxic effects, including alterations in liver enzyme levels and potential hepatotoxicity. These dosage-dependent effects highlight the importance of careful dosage regulation in therapeutic applications .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its formation from Loratadine by cytochrome P450 enzymes. The primary enzymes responsible for this conversion are CYP3A4 and CYP2D6. These enzymes catalyze the hydroxylation of Loratadine, leading to the production of this compound. This compound can further undergo metabolic transformations, influencing metabolic flux and metabolite levels in the body .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound is distributed widely in the body, with significant accumulation in the liver, spleen, thymus, heart, adrenal glands, and pituitary gland. The distribution pattern is influenced by its interactions with specific transporters and binding proteins, which facilitate its movement across cellular membranes .
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. This compound is primarily localized in the cytoplasm and can be directed to specific compartments or organelles through targeting signals and post-translational modifications. These localization patterns are crucial for its interactions with cellular components and its overall biological activity .
Properties
IUPAC Name |
ethyl 4-(13-chloro-2-hydroxy-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClN2O3/c1-2-28-21(26)25-12-9-17(10-13-25)22(27)19-8-7-18(23)14-16(19)6-5-15-4-3-11-24-20(15)22/h3-4,7-8,11,14,17,27H,2,5-6,9-10,12-13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVWGYTXDYNKXEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)C2(C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901108638 | |
Record name | Ethyl 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901108638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133284-74-9 | |
Record name | Ethyl 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133284-74-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 11-Hydroxy dihydro loratadine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0133284749 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901108638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Piperidinecarboxylic acid, 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.113.837 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 11-HYDROXY DIHYDRO LORATADINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7EJO90SZA2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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